Cas no 1263376-05-1 (2-Amino-5-bromo-N-cyclohexylbenzamide)

2-Amino-5-bromo-N-cyclohexylbenzamide is a brominated aromatic amide compound featuring an amino group at the 2-position and a cyclohexyl substituent on the amide nitrogen. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The bromine moiety enhances reactivity for further functionalization, while the cyclohexyl group contributes to steric and electronic modulation. Its well-defined crystalline properties ensure high purity and stability, facilitating precise applications in cross-coupling reactions or as a building block for heterocyclic systems. The compound’s balanced solubility in common organic solvents further supports its utility in diverse synthetic pathways.

2-Amino-5-bromo-N-cyclohexylbenzamide structure

1263376-05-1 structure

Product Name:2-Amino-5-bromo-N-cyclohexylbenzamide

CAS No:1263376-05-1

MF:C₁₃H₁₇BrN₂O

MW:297.190882444382

MDL:MFCD18089348

CID:4584089

Update Time:2025-05-24

2-Amino-5-bromo-N-cyclohexylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-bromo-N-cyclohexylbenzamide
- 2-Amino-5-bromo-N-cyclohexylbenzamide
- MDL： MFCD18089348
- Inchi： 1S/C13H17BrN2O/c14-9-6-7-12(15)11(8-9)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5,15H2,(H,16,17)
- InChI Key： XMVGKUXWDCTWDP-UHFFFAOYSA-N
- SMILES： C(NC1CCCCC1)(=O)C1=CC(Br)=CC=C1N

Computed Properties

Exact Mass: 296.052
Monoisotopic Mass: 296.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1A^2

2-Amino-5-bromo-N-cyclohexylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD590045-1g	2-Amino-5-bromo-N-cyclohexylbenzamide	1263376-05-1	97%	1g	￥2037.0	2023-04-03
Oakwood	061659-5g	2-Amino-5-bromo-N-cyclohexylbenzamide	1263376-05-1		5g	$935.00	2023-09-16

2-Amino-5-bromo-N-cyclohexylbenzamide Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
3. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118

Related Categories

Additional information on 2-Amino-5-bromo-N-cyclohexylbenzamide

Recent Advances in the Study of 2-Amino-5-bromo-N-cyclohexylbenzamide (CAS: 1263376-05-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-5-bromo-N-cyclohexylbenzamide (CAS: 1263376-05-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have demonstrated that 2-Amino-5-bromo-N-cyclohexylbenzamide serves as a crucial intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry revealed its effectiveness as a building block for developing selective protein kinase inhibitors, particularly targeting cancer-related pathways. The bromo-substituted aromatic ring and cyclohexylamide moiety contribute to its favorable binding characteristics with various kinase domains.

Structural-activity relationship (SAR) analyses conducted by multiple research groups have highlighted the importance of the 5-bromo substitution pattern in enhancing the compound's biological activity. Computational modeling studies suggest that this substitution significantly improves the molecule's binding affinity to target proteins while maintaining acceptable pharmacokinetic properties. The cyclohexylamide group has been shown to contribute to improved metabolic stability compared to similar compounds with alternative amide substitutions.

In pharmacological studies, 2-Amino-5-bromo-N-cyclohexylbenzamide has demonstrated promising results in preliminary in vitro assays. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its moderate inhibitory activity against several cancer cell lines, with particular efficacy observed in breast cancer models. The compound's mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis through caspase-dependent pathways.

Recent synthetic chemistry advancements have led to improved methods for producing 2-Amino-5-bromo-N-cyclohexylbenzamide with higher yields and purity. A 2024 patent application describes a novel catalytic system that reduces byproduct formation during the crucial amide bond formation step, potentially enabling more cost-effective large-scale production for pharmaceutical applications.

The compound's potential extends beyond oncology applications. Emerging research suggests possible utility in neurological disorders, with preliminary data indicating activity against certain neurotransmitter receptors. However, these findings require further validation through comprehensive in vivo studies and clinical trials to establish therapeutic potential and safety profiles.

Future research directions for 2-Amino-5-bromo-N-cyclohexylbenzamide include optimization of its pharmacokinetic properties, exploration of combination therapies, and development of targeted delivery systems. The compound's versatility as a chemical scaffold makes it particularly valuable for medicinal chemistry programs aiming to develop new classes of therapeutic agents with improved efficacy and reduced side effects.